Cas no 1238214-61-3 (3-chloro-1H-Indole-7-carboxylic acid methyl ester)

• Product Name: 3-chloro-1H-Indole-7-carboxylic acid methyl ester
• CAS No: 1238214-61-3
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 1102746
• PubChem ID: 17933194
• Update Time: 2025-04-20

3-chloro-1H-Indole-7-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1H-Indole-7-carboxylic acid methyl ester
• methyl 3-chloro-1H-indole-7-carboxylate
• SCHEMBL5417665
• DB-198549
• 1238214-61-3

• Inchi： 1S/C10H8ClNO2/c1-14-10(13)7-4-2-3-6-8(11)5-12-9(6)7/h2-5,12H,1H3
• InChI Key： LJGGGINTWSMNDN-UHFFFAOYSA-N
• SMILES： ClC1=CNC2C(C(=O)OC)=CC=CC=21

Computed Properties

• Exact Mass: 209.0243562g/mol
• Monoisotopic Mass: 209.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.1Ų